Cas no 852434-82-3 (3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione)
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione
-
- MDL: MFCD32693184
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052087-1g |
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione |
852434-82-3 | 95% | 1g |
$935 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529685-1g |
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione |
852434-82-3 | 98% | 1g |
¥7956.00 | 2024-07-28 | |
| Cooke Chemical | LN4658448-1g |
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione |
852434-82-3 | ≥95% | 1g |
RMB 6080.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1052087-1g |
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione |
852434-82-3 | 95% | 1g |
$935 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1052087-1g |
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione |
852434-82-3 | 95% | 1g |
$935 | 2025-02-21 |
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione
Introduction to 3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione (CAS No. 852434-82-3) and Its Emerging Applications
3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione, identified by the CAS number 852434-82-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrrole-based derivatives, which are widely recognized for their structural versatility and functional diversity. The presence of bromine substituents at the 4-position of the phenyl rings and the bulky 2-ethylhexyl groups at the 2- and 5-positions introduces unique electronic and steric properties, making it a promising candidate for various applications.
The molecular structure of 3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione features a fused pyrrole-pyrrole-dione core, which is a motif commonly found in bioactive molecules. The bromine atoms serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. Meanwhile, the 2-ethylhexyl chains enhance solubility in organic solvents and improve membrane permeability, which is particularly relevant for drug delivery systems and organic electronic materials.
Recent advancements in medicinal chemistry have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. Specifically, studies have demonstrated its efficacy in modulating kinase inhibition, a critical target in oncology and inflammatory diseases. The brominated aromatic rings facilitate interactions with metal ions commonly involved in kinase catalysis, while the pyrrole-dione core provides a hydrogen bond network that stabilizes enzyme-inhibitor complexes. Preliminary computational studies suggest that this compound exhibits high binding affinity to several kinases, including EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase), with potential applications in treating cancers and autoimmune disorders.
In materials science, 3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione has been explored as a building block for organic semiconductors and light-emitting diodes (OLEDs). The conjugated system of the pyrrole-pyrrole-dione core allows for efficient charge transport, while the bulky side chains prevent aggregation-induced quenching of fluorescence. Recent reports indicate that derivatives of this compound exhibit excellent thermal stability and tunable emission properties when incorporated into polymer blends or small-molecule emitters. These characteristics make it a valuable candidate for next-generation display technologies and optoelectronic devices.
The synthesis of 3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes palladium-catalyzed coupling reactions to construct the pyrrole-pyrrole core followed by oxidation to form the dione moiety. The introduction of bromine atoms is typically achieved using brominating agents such as N-bromosuccinimide (NBS), while the 2-ethylhexyl chains are incorporated via alkylation reactions. Optimizing reaction conditions to minimize side products and maximize yield remains an area of active research.
The pharmacological profile of this compound has been further investigated through in vitro assays. Studies have shown that it exhibits moderate cytotoxicity against several cancer cell lines without significant toxicity to normal cells at comparable concentrations. Mechanistic studies suggest that its antitumor effects are mediated through inhibition of proliferation signaling pathways such as MAPK (Mitogen-Activated Protein Kinase) and PI3K/AKT (Phosphoinositide 3-Kinase/Akt). Additionally, preliminary animal models have demonstrated promising results in reducing tumor growth when administered orally or intravenously.
From an industrial perspective,3,6-Bis(4-bromophenyl)-,5-Bis((,((((((((((((((((, ethylhexyl))))))))))))) ) ) ) ) ) ) ) ) ) ) ) pyrrolo[,c)pyrrole]-,1,,–(((((((((((((((((–,–,–))))))])))] dione has potential applications in agrochemicals as well. Its structural features allow it to interact with biological targets involved in plant growth regulation and disease resistance. Researchers are exploring its derivatives as novel herbicides or fungicides that offer improved selectivity over existing compounds.
The environmental impact of synthesizing and using 3,6-Bis(4-bromophenyl)-,5-Bis(–, ethylhexyl)) pyrrolo[–c]pyrrole]-1,–,–,– dione must also be considered. While brominated compounds can be effective bioactive molecules, their persistence in ecosystems raises concerns about long-term ecological safety。 Efforts are underway to develop greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents without compromising yield or purity。
In conclusion, 3,6-Bis(–, –, ethylhexyl)`) pyrrolo[–c]pyrrole]-1,–,–,– dione (CAS No. –85,-82——-) is a versatile compound with significant potential across multiple disciplines。 Its unique structural features enable applications ranging from pharmaceuticals to advanced materials, while ongoing research continues to uncover new functionalities。 As synthetic chemistry advances, it is expected that more efficient routes will be developed, further expanding its utility in both academic research and industrial applications。
852434-82-3 (3,6-Bis(4-bromophenyl)-2,5-bis(2-ethylhexyl)pyrrolo[3,4-c]pyrrole-1,4(2h,5h)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)